2-(Pyridin-3-yl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine

• Molecular Formula: C11H9N5
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 2-pyridin-3-yl-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• InChI: InChI=1S/C11H9N5/c12-9-3-5-16-10(6-9)14-11(15-16)8-2-1-4-13-7-8/h1-7H,12H2
• InChI Key: UKFDRDBMOUWVHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN3C=CC(=CC3=N2)N

Description

2-(Pyridin-3-yl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine is a useful research compound. Its molecular formula is C11H9N5 and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl 2-(pyridin-3-yl)-[1,2,4]triazolo[1,5-a]pyridin-7-ylcarbamate (755 mg, 2.43 mmol) in hydrochloric acid (5 N in ether, 15 ml, 75.0 mmol) is stirred for 7 hours at room temperature. The solvent is evaporated and the yellowish solid is dissolved in water and made basic with sodium hydroxide 32%; the precipitated solid is collected by filtration, washed with water and dried affording 2-(pyridin-3-yl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine (471 mg, 92%) as a light brown solid. mp.: 228-233° C. MS: m/z=212.1 (M+H+).